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Cat. No.: B087232 Get Quote

1. Introduction

Dinitrosopentamethylenetetramine (DNPT), also known as Blowing Agent H, is an organic

chemical blowing agent widely utilized in the plastics and rubber industries to manufacture

lightweight, cellular composites.[1][2] Its primary function is to generate a gas at a specific

temperature during polymer processing, creating a foam or sponge-like structure within the

material.[2][3] This process significantly reduces the density of the final product, leading to

weight savings while enhancing properties such as thermal insulation, sound absorption, and

cushioning.[1] DNPT is valued for its low decomposition temperature, high gas yield, and

excellent compatibility with a wide range of polymers, including polyvinyl chloride (PVC),

polyethylene (PE), polypropylene (PP), natural rubber, and synthetic elastomers.[1][4][5]

2. Mechanism of Action

DNPT functions as a chemical blowing agent through a process of controlled thermal

decomposition.[2] When the polymer-DNPT mixture is heated to its decomposition temperature

during processing, DNPT undergoes a highly exothermic reaction.[2] This reaction breaks

down the molecule, releasing a significant volume of gas, which is primarily nitrogen (N₂).[2][6]

The simplified decomposition reaction is as follows: (NO)₂(CH₂)₅N₄ → N₂ (gas) + Solid

Residue[6]
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This released nitrogen gas creates immense pressure within the molten polymer matrix. The

gas forms and expands countless microscopic bubbles or cells.[3] As the polymer is

simultaneously cured or cooled, this cellular structure is locked into place, resulting in a

lightweight, foamed composite.[3] The ability of DNPT to produce a uniform and fine pore

structure is crucial for enhancing the mechanical and insulating properties of the final product.

[6]

3. Applications in Lightweight Composites

DNPT's versatility makes it a key additive in numerous applications across various sectors.

Plastics Industry: In plastics such as PVC, PE, and PP, DNPT is used to produce foamed

products that are lightweight and possess excellent insulation and damping properties.[1]

Common applications include packaging materials, construction materials (e.g., insulation

panels), automotive interiors, household appliance components, and sports equipment.[1] It

is also employed in the extrusion of foamed profiles, sheets, pipes, and wire coatings.[7]

Rubber Industry: DNPT is extensively used to create microporous and sponge rubber

products.[1][7] These materials offer softness, elasticity, and superior cushioning.[6] Key

applications include the manufacturing of shoe soles, automotive sealing strips, vibration

reduction pads, sound insulation materials, and carpet underlays.[1][8] The foaming process

reduces the weight of rubber components while maintaining their essential physical and

chemical stability.[1]

Quantitative Data
Table 1: General Properties of Dinitrosopentamethylenetetramine (DNPT)
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Property Value References

Chemical Formula C₅H₁₀N₆O₂ [1]

Molecular Weight 186.17 g/mol [1][8]

Appearance
Slightly yellow / Cream-colored

fine powder
[1][7]

Decomposition Temperature 190 - 210 °C (Standard Grade) [4]

130 - 140 °C (Low-

Temperature Grade)
[1]

Gas Yield 260 - 290 mL/g (at STP) [4][6]

Primary Gas Evolved Nitrogen (N₂) [2][6]

Particle Size (Fineness) 10 - 15 µm [1]

Table 2: Recommended Dosage of DNPT in Various Applications
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Application
Polymer
System

Recommended
Dosage (by
weight)

Notes References

Medium-Density

Shoe Soles

Natural Rubber /

SBR
1.5% - 2.0%

Balances

lightweight

properties and

abrasion

resistance.

[4]

Low-Density

Sponge Rubber

Natural Rubber /

SBR
2.5% - 3.0%

Achieves a

foaming ratio of

3-5 times.

[4]

General Rubber

Products
Various Rubbers 5 - 10 PHR*

Depends on the

specific polymer

and desired

expansion.

[7]

Activator

(Optional)

Rubber

Compounds

0.5% - 1.0% Zinc

Oxide

Catalyzes DNPT

decomposition to

align with

vulcanization.

[4]

*PHR: Parts per Hundred Rubber

Experimental Protocols
Protocol 1: Production of Lightweight PE/EVA Foam Composite via Compression Molding

This protocol provides a general procedure for creating a lightweight composite using a blend

of polyethylene (PE) and ethylene-vinyl acetate (EVA) with DNPT as the blowing agent.

1. Materials and Equipment:

Polymer resins (PE, EVA)

Dinitrosopentamethylenetetramine (DNPT)
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Activator (e.g., Zinc Oxide - ZnO) (Optional)

Processing aids (e.g., stearic acid)

Two-roll mill or internal mixer (e.g., Banbury mixer)

Compression molding press with heating and cooling capabilities

Mold of desired dimensions

2. Compounding Procedure:

Pre-heat the two-roll mill or internal mixer to a temperature suitable for the polymer blend

(typically 110-130°C), ensuring it is below the decomposition temperature of DNPT.

Introduce the polymer resins (PE and EVA) to the mixer and masticate until a homogenous

molten blend is formed.

Add the processing aids and the optional activator (ZnO) and mix until they are evenly

dispersed.

In the final stage of mixing, add the pre-weighed DNPT powder. Mix for a short duration (e.g.,

2-4 minutes) to ensure uniform dispersion without initiating premature decomposition.

Sheet the compounded material from the mill and allow it to cool to room temperature. The

resulting material can be cut or pelletized for the molding stage.

3. Foaming and Molding Procedure:

Preheat the compression molding press to the desired foaming temperature, which should

be at or slightly above the decomposition temperature of DNPT (e.g., 175-200°C).[9][10]

Place a precisely weighed amount of the compounded material into the pre-heated mold.

Close the press and apply a high pressure (e.g., 30 bar) for a set period (e.g., 5-10 minutes).

[9][10] This allows the material to fill the mold cavity completely and for heat to transfer

uniformly. During this stage, the DNPT will decompose, generating nitrogen gas.
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Rapidly release the pressure. This allows the dissolved nitrogen gas to expand, forcing the

polymer to foam and assume the cellular structure.

Cool the mold under pressure to solidify the composite and stabilize its foamed structure.

Once cooled, open the press and eject the final lightweight composite part.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Compounding

Phase 2: Foaming & Curing

1. Polymer Mastication
(PE, EVA, Rubber)

2. Additives Incorporation
(Processing Aids, Activators)

3. DNPT Dispersion
(Low Temperature Mixing)

4. Sheeting & Cooling
(Preparation for Molding)

5. Mold Charging
(Compound placed in pre-heated mold)

6. Compression & Heating
(DNPT Decomposes, N₂ Gas Forms)

7. Pressure Release
(Gas Expansion & Foam Formation)

8. Cooling & Solidification
(Cellular Structure is Stabilized)

Final Lightweight
Composite Product

Click to download full resolution via product page

Caption: Experimental workflow for producing lightweight composites using DNPT.
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Caption: Simplified reaction pathway of DNPT as a blowing agent.

Safety and Handling Precautions
DNPT is an energetic material that requires careful handling to prevent accidents.
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Flammability and Explosion Hazard: DNPT is a flammable solid that can decompose rapidly

and exothermically, particularly when heated or in contact with acids.[2][5] This can lead to

fire or explosion.[2] Avoid all sources of ignition, such as open flames or sparks.[7]

Storage: Store DNPT in a cool, dry, well-ventilated area, away from direct sunlight and

localized heat sources like steam pipes.[4][7] The recommended storage temperature is

below 30°C.[4] It must be stored separately from strong acids, alkalis, and oxidizing agents,

with which it can react violently.[5][7]

Toxicity: The material has moderate toxicity if ingested (oral LD50 for rats is 940 mg/kg).[1]

Dust inhalation should be avoided. During handling, wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a dust mask.[1]

Spills: In case of a spill, do not use tools that can create sparks. Isolate the area and collect

the material into a closed container for disposal.[1]

Fire Fighting: In case of fire, use large amounts of water, dry chemical powder, or foam.[7]

Thermal decomposition can release toxic nitrogen oxide fumes, so emergency responders

should wear self-contained breathing apparatus.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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